Cas no 163259-94-7 (Pentanoic acid, 5-(4-aminophenoxy)-, ethyl ester)

• Product Name: Pentanoic acid, 5-(4-aminophenoxy)-, ethyl ester
• CAS No: 163259-94-7
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 1342735
• PubChem ID: 86180856
• Update Time: 2025-06-11

Pentanoic acid, 5-(4-aminophenoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-(4-aminophenoxy)-, ethyl ester
• A1-06110
• GXSBBZAXYUYMIF-UHFFFAOYSA-N
• SCHEMBL16245544
• 163259-94-7
• ethyl 5-(4-aminophenoxy)pentanoate
• AKOS037654952
• 5-(4-Amino-phenoxy)-pentanoic acid ethyl ester
• MS-21668

• Inchi： 1S/C13H19NO3/c1-2-16-13(15)5-3-4-10-17-12-8-6-11(14)7-9-12/h6-9H,2-5,10,14H2,1H3
• InChI Key： GXSBBZAXYUYMIF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CCCCC(=O)OCC

Computed Properties

• Exact Mass: 237.13657
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.55

Additional information on Pentanoic acid, 5-(4-aminophenoxy)-, ethyl ester

Pentanoic Acid, 5-(4-Aminophenoxy)-, Ethyl Ester: A Comprehensive Overview

Pentanoic acid, 5-(4-aminophenoxy)-, ethyl ester, also known by its CAS number 163259-94-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of pentanoic acid, with a substituted phenoxy group and an ethyl ester moiety. Its structure is characterized by a five-carbon chain (pentanoic acid backbone), a phenoxy group attached at the fifth carbon, and an ethyl ester functional group. This unique combination of functional groups makes it a versatile molecule with potential applications in various industries.

The phenoxy group in pentanoic acid, 5-(4-aminophenoxy)-, ethyl ester introduces aromaticity and potential for hydrogen bonding due to the amino group (-NH2) present on the phenyl ring. The ethyl ester group adds hydrophobicity and enhances solubility in organic solvents. These structural features make this compound suitable for use as an intermediate in organic synthesis or as a precursor for more complex molecules.

Recent studies have highlighted the potential of pentanoic acid derivatives in drug discovery and development. For instance, researchers have explored the role of such compounds in modulating cellular signaling pathways and their potential as inhibitors or agonists for various enzymes and receptors. The presence of the amino group in the phenoxy moiety adds further complexity to the molecule's interactions with biological systems.

In terms of synthesis, pentanoic acid, 5-(4-aminophenoxy)-, ethyl ester can be prepared through several routes. One common method involves the esterification of pentanoic acid with ethanol followed by substitution reactions to introduce the phenoxy group. The synthesis can be optimized using modern techniques such as microwave-assisted synthesis or catalytic methods to improve yield and purity.

The physical properties of this compound are also worth noting. It has a melting point of approximately [insert melting point]°C and a boiling point around [insert boiling point]°C under standard conditions. Its solubility in common solvents like water, ethanol, and dichloromethane has been determined experimentally and is essential for its application in various chemical processes.

From an environmental perspective, understanding the biodegradability and toxicity of pentanoic acid derivatives is crucial. Recent research has focused on evaluating their impact on aquatic ecosystems and developing methods for their safe disposal or recycling. This compound's ability to degrade under specific environmental conditions is an area that requires further investigation.

In conclusion, pentanoic acid, 5-(4-aminophenoxy)-, ethyl ester, with its unique structure and versatile properties, continues to be a subject of interest in both academic and industrial research. Its potential applications span across pharmaceuticals, agrochemicals, and materials science. As new research emerges, this compound is expected to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.